Cas no 1248774-83-5 (1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one
• CAS No: 1248774-83-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6303198
• PubChem ID: 61347878
• Update Time: 2025-06-23

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one
• EN300-1292934
• 1-[2-(dimethyl-1H-1,2,4-triazol-1-yl)phenyl]ethan-1-one
• AKOS010603726
• 1248774-83-5

• Inchi： 1S/C12H13N3O/c1-8(16)11-6-4-5-7-12(11)15-10(3)13-9(2)14-15/h4-7H,1-3H3
• InChI Key： RYSLNOTVVZFTTN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one

Introduction to 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one (CAS No. 1248774-83-5)

1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1248774-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular architecture, which includes a phenyl ring linked to an ethanone moiety substituted with a dimethyl-1H-1,2,4-triazol group. The structural features of this molecule not only make it a subject of academic interest but also position it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The dimethyl-1H-1,2,4-triazol moiety is a key functional group in this compound, contributing to its unique chemical properties and biological activities. Triazoles are well-known for their broad spectrum of biological interactions, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of two methyl groups enhances the steric and electronic properties of the triazole ring, influencing its reactivity and binding affinity to biological targets. This modification has been strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy.

The phenylethanone backbone of 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one provides additional versatility in terms of functionalization and interaction with biological systems. Phenyl derivatives are frequently encountered in bioactive molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets such as proteins and nucleic acids. The ethanone group serves as a linker, facilitating the integration of the triazole moiety with the phenyl ring in a way that maximizes potential biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the dimethyl-1H-1,2,4-triazol group may interact with enzymes or receptors involved in inflammatory pathways, making this compound a promising candidate for developing novel anti-inflammatory agents. Additionally, the phenyl ring could serve as a scaffold for further derivatization to enhance specific biological activities.

In vitro studies have begun to elucidate the pharmacological profile of 1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one. Preliminary results indicate that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases. The exact mechanism of action remains under investigation, but preliminary data suggest that it may inhibit key enzymes involved in prostaglandin synthesis or modulate signaling pathways associated with inflammation. These findings align with the growing interest in targeting inflammation as a therapeutic strategy for various chronic diseases.

The synthesis of 1-2-(dimethyl-1H-1,2,4-triazol) derivatives presents unique challenges due to the need for precise functional group manipulation while maintaining structural integrity. Advanced synthetic methodologies have been employed to construct the triazole ring efficiently while introducing the desired substituents. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been particularly useful in achieving high yields and purity levels required for pharmaceutical applications.

The pharmaceutical industry is increasingly focused on developing small-molecule inhibitors that modulate inflammatory pathways without significant side effects. Dimethyl-substituted triazoles have emerged as valuable building blocks in this context due to their ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties. The phenylethanone derivative described here represents an example of how structural modifications can enhance potency and selectivity.

Future research directions for CAS No. 1248774-83-5 include exploring its potential as an intermediate in larger drug candidates or as a lead compound for structure-based drug design. High-throughput screening (HTS) techniques could be employed to identify additional bioactive analogs based on this scaffold. Furthermore, combination studies may reveal synergistic effects when this compound is used alongside other therapeutic agents targeting inflammation or related disease pathways.

The development of novel therapeutic agents requires not only innovative chemical synthesis but also rigorous evaluation through preclinical and clinical studies. As research progresses, 1-(dimethyl-HET)-Pheone, as it may be informally referred to by researchers familiar with its properties, holds promise for contributing to advancements in treating inflammatory conditions by leveraging its unique structural features.

In conclusion,(dimethyl-HET)-Pheone (CAS No: 1248774–83–5) stands out as a noteworthy compound in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its combination of a dimethyl-substituted triazole moiety with a phenylethanone backbone offers a rich foundation for further exploration in drug discovery efforts aimed at modulating inflammatory processes and related diseases.